Cas no 59253-50-8 (2(1H)-Quinazolinone, 1-(cyclopropylmethyl)-6-methoxy-4-(2-thienyl)-)

2(1H)-Quinazolinone, 1-(cyclopropylmethyl)-6-methoxy-4-(2-thienyl)- structure
59253-50-8 structure
Product Name:2(1H)-Quinazolinone, 1-(cyclopropylmethyl)-6-methoxy-4-(2-thienyl)-
CAS No:59253-50-8
MF:C17H16N2O2S
MW:312.386142730713
CID:339380
PubChem ID:13189066
Update Time:2025-04-19

2(1H)-Quinazolinone, 1-(cyclopropylmethyl)-6-methoxy-4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinazolinone, 1-(cyclopropylmethyl)-6-methoxy-4-(2-thienyl)-
    • 1-(cyclopropylmethyl)-6-methoxy-4-thiophen-2-ylquinazolin-2-one
    • 59253-50-8
    • DTXSID80525928
    • 1-(Cyclopropylmethyl)-6-methoxy-4-(thiophen-2-yl)quinazolin-2(1H)-one
    • SCHEMBL11156465
    • Inchi: 1S/C17H16N2O2S/c1-21-12-6-7-14-13(9-12)16(15-3-2-8-22-15)18-17(20)19(14)10-11-4-5-11/h2-3,6-9,11H,4-5,10H2,1H3
    • InChI Key: DOVHLNDWVSRBMO-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C2C=C(C=CC=2N(C(N=1)=O)CC1CC1)OC

Computed Properties

  • Exact Mass: 312.09338
  • Monoisotopic Mass: 312.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 41.9
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